Cas no 1342699-41-5 (3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 1342699-41-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD20286997
• CID: 5683307
• PubChem ID: 64283172
• Update Time: 2025-05-20

3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• AKOS013604777
• 1342699-41-5
• EN300-26033976
• 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• MDL： MFCD20286997
• Inchi： 1S/C11H17NO4/c1-3-7-16-10(15)12-6-5-11(4-2,8-12)9(13)14/h3H,1,4-8H2,2H3,(H,13,14)
• InChI Key： JUOYDVWZZMVELS-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 1342699-41-5)

3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid, identified by its CAS number 1342699-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. Its unique structural features, including an ethyl group, a propenyl ether moiety, and a pyrrolidine ring, make it a valuable building block for designing novel therapeutic agents.

The structure of 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid exhibits a high degree of functional diversity, which is leveraged in various synthetic pathways. The presence of the propenyl ether group enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties make it particularly useful in the construction of complex molecular architectures required for advanced drug candidates.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies targeting neurological disorders, infectious diseases, and chronic conditions. The pyrrolidine core in 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been identified as a key pharmacophore in several lead compounds. Studies have demonstrated that pyrrolidine derivatives exhibit promising biological activities, including antiviral, anti-inflammatory, and analgesic effects. The ethyl and propenyl ether substituents further contribute to the compound's pharmacological profile by modulating its solubility, bioavailability, and interactions with biological targets.

One of the most compelling aspects of 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases. The propenyl ether group provides a handle for covalent inhibition strategies, enabling the development of highly specific and potent inhibitors. Recent advancements in structure-based drug design have highlighted this compound as a key intermediate in the synthesis of next-generation protease inhibitors with improved efficacy and reduced side effects.

Moreover, the application of 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid extends beyond protease inhibition. Researchers have explored its utility in the development of antiviral agents, where its structural motifs mimic natural substrates or interfere with viral replication mechanisms. The flexibility of the pyrrolidine ring allows for optimal binding to viral proteases and polymerases, making it an attractive scaffold for drug design. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against various RNA and DNA viruses, offering potential treatments for emerging infectious diseases.

The synthetic pathways for 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have been optimized to ensure high yields and purity, making it commercially viable for pharmaceutical applications. Advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to streamline its production. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 3-ethyl-1-(propenyl yloxy)carbonylpyrrolidine carboxylic acid (CAS No. 1342699415) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad range of applications. Its role in developing novel therapeutics for neurological disorders, infectious diseases, and chronic conditions underscores its importance in modern drug discovery. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in shaping the future of pharmaceutical innovation.